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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B12427556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Direct Violet 1 (C.I.

22570) in various organic solvents. The information is compiled from available literature and

technical data sheets to support research, development, and application of this diazo dye.

Core Concepts and Summary
Direct Violet 1 is a water-soluble dye that is generally characterized by its limited solubility in

most organic solvents. Qualitative assessments consistently describe it as being slightly

soluble in alcohols like ethanol and insoluble in many other common organic solvents.

However, for practical laboratory applications, its solubility in polar aprotic solvents such as

dimethyl sulfoxide (DMSO) is of significant interest.

Quantitative Solubility Data
Quantitative data on the solubility of Direct Violet 1 in a wide range of organic solvents is not

extensively reported in publicly available literature. The following table summarizes the

available quantitative and qualitative solubility information.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility Notes

Water H₂O 18.02
62.5 mg/mL

(85.77 mM)[1]

Readily soluble,

forming a deep

purplish-red to

purple solution.

[2]

Ethanol C₂H₅OH 46.07
Slightly

soluble[2]

Forms a red-light

purple solution.

[2]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13
Soluble at 10

mM

A 10 mM solution

in DMSO is

commercially

available,

indicating

solubility at this

concentration.[3]

Other Organic

Solvents
- - Insoluble[2]

Generally

reported as

insoluble in other

common organic

solvents.

Experimental Protocols
The determination of dye solubility in organic solvents is a critical step for various applications,

from optimizing dyeing processes to preparing solutions for biological assays. Below are

generalized experimental protocols for determining both qualitative and quantitative solubility.

Qualitative Solubility Determination
This method provides a rapid assessment of whether a compound is soluble, partially soluble,

or insoluble in a given solvent.

Materials:
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Direct Violet 1

A range of organic solvents (e.g., ethanol, methanol, acetone, DMSO, N,N-

dimethylformamide)

Small test tubes or vials

Vortex mixer

Spatula

Procedure:

Add approximately 1-5 mg of Direct Violet 1 to a clean, dry test tube.

Add 1 mL of the selected organic solvent to the test tube.

Vigorously shake or vortex the mixture for 30-60 seconds.

Allow the mixture to stand and observe for any undissolved solid.

Record the observation as:

Soluble: No visible solid particles.

Slightly Soluble: A small amount of solid has dissolved, but undissolved particles remain.

Insoluble: The solid does not appear to have dissolved.

Quantitative Solubility Determination
(Spectrophotometric Method)
This method allows for the determination of the saturation solubility of a dye in a specific

solvent.

Materials:

Direct Violet 1
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Selected organic solvent

Spectrophotometer

Cuvettes

Volumetric flasks

Analytical balance

Shaking incubator or magnetic stirrer

Centrifuge

Syringe filters (0.45 µm)

Procedure:

Preparation of a Saturated Solution:

Accurately weigh an excess amount of Direct Violet 1 and add it to a known volume of the

organic solvent in a sealed container (e.g., a vial or flask).

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached. A shaking incubator or a magnetic stirrer can be used.

Separation of Undissolved Solid:

Centrifuge the saturated solution at a high speed to pellet the undissolved solid.

Carefully collect the supernatant. For accuracy, filter the supernatant through a syringe

filter to remove any remaining suspended particles.

Spectrophotometric Analysis:

Prepare a series of standard solutions of Direct Violet 1 of known concentrations in the

same solvent.
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Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for Direct Violet 1 in that solvent.

Create a calibration curve by plotting absorbance versus concentration.

Dilute the filtered saturated solution with the solvent to bring its absorbance within the

linear range of the calibration curve.

Measure the absorbance of the diluted saturated solution.

Calculation of Solubility:

Use the equation of the calibration curve to determine the concentration of the diluted

saturated solution.

Calculate the concentration of the original saturated solution by multiplying by the dilution

factor. This concentration represents the solubility of Direct Violet 1 in that solvent at the

experimental temperature.

Visualizations
Experimental Workflow for Quantitative Solubility
Determination
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Caption: Workflow for determining the quantitative solubility of Direct Violet 1.
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Signaling Pathway Inhibition by Direct Violet 1
Recent research has identified Direct Violet 1 as an inhibitor of the protein-protein interaction

between the SARS-CoV-2 spike protein and the human angiotensin-converting enzyme 2

(ACE2) receptor.[2][4][5] This interaction is the critical first step in viral entry into host cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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